(9,10-Diphenylanthracen-2-yl)boronic acid
Overview
Description
(9,10-Diphenylanthracen-2-yl)boronic acid is a useful research compound. Its molecular formula is C26H19BO2 and its molecular weight is 374.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Boronic Acid Complexes for Therapeutic Applications Boronic acid complexes, such as those derived from (9,10-Diphenylanthracen-2-yl)boronic acid, have shown potential in Boron Neutron Capture Therapy (BNCT) for cancer treatment. The synthesis of boron complexes with various ligands, indicating their utility in therapeutic applications, has been explored, highlighting their potential in treating diseases like cancer through targeted therapy approaches A. González, J. Granell, Juan F. Pinlella, A. Alvarez-Larena, 1998.
Electroluminescent Materials for Organic LEDs Research into electroluminescent properties of materials based on 9,10-diphenylanthracene, including derivatives for blue organic light-emitting diodes (OLEDs), reveals the compound's significance in developing advanced display technologies. Novel molecules designed around this core structure have been synthesized, showing efficient blue emission, which is crucial for the display industry S. Lee, S. Park, Chanwoo Kim, Hyun Woo Lee, Ho Won Lee, Young Kwan Kim, S. Yoon, 2015.
Advanced Materials for Electrochromic Devices The compound's derivatives have been explored for their application in electrochromic devices. Research on novel electrochromic copolymers based on thiophene-anthracene derivatives, synthesized via electrochemical polymerization, demonstrates the potential of these materials in smart windows and displays. These copolymers exhibit significant changes in coloration and transparency in response to electrical stimuli, showing promise for futuristic applications Yi-jie Tao, Kai A. I. Zhang, Zhao-yang Zhang, Haifeng Cheng, 2016.
Biomedical Applications of Boronic Acid Polymers Boronic acid-containing polymers, derived from compounds like this compound, have found extensive use in biomedical fields. These polymers have been valuable in treatments related to HIV, obesity, diabetes, and cancer due to their unique reactivity and responsive nature. Their versatility enables their employment in various biomedical applications, indicating a promising area for further exploration and development J. Cambre, B. Sumerlin, 2011.
Sensing and Detection Applications The unique properties of boronic acid derivatives have been utilized in the development of sensors for detecting biologically important saccharides, enzyme inhibitors, and other chemical entities. This highlights the role of boronic acid compounds, including those derived from this compound, in chemical sensing and diagnostics, offering precise and selective detection mechanisms for various analytes Wen-qian Yang, Xingming Gao, B. Wang, 2003.
Properties
IUPAC Name |
(9,10-diphenylanthracen-2-yl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19BO2/c28-27(29)20-15-16-23-24(17-20)26(19-11-5-2-6-12-19)22-14-8-7-13-21(22)25(23)18-9-3-1-4-10-18/h1-17,28-29H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVUDLJXJTYSUGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C3=CC=CC=C3C(=C2C=C1)C4=CC=CC=C4)C5=CC=CC=C5)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50631121 | |
Record name | (9,10-Diphenylanthracen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50631121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
597553-98-5 | |
Record name | (9,10-Diphenylanthracen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50631121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9,10-Diphenylanthracene-2-boronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.